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Compound of Interest

Compound Name: 1,2-Ethanedithiol

Cat. No.: B043112

For Researchers, Scientists, and Drug Development Professionals

1,2-Ethanedithiol, a pivotal organosulfur compound in organic synthesis and materials
science, is recognized by a variety of names across scientific literature and commercial
platforms. This guide provides a consolidated reference to its nomenclature, facilitating
accurate identification and retrieval of information for research and development purposes.

The officially recognized IUPAC name for this compound is ethane-1,2-dithiol.[1][2][3] Its
unique chemical structure is unambiguously identified by the CAS Registry Number 540-63-6.

[LIL213][41516] 718111 0]

Beyond its formal designation, 1,2-ethanedithiol is frequently referred to by a range of
synonyms and alternative names. These terms have arisen from historical naming conventions,
common laboratory parlance, and supplier-specific branding. A thorough understanding of
these alternatives is crucial for comprehensive literature searches and clear communication
within the scientific community.

Systematic and Semi-Systematic Names

These names are closely based on the chemical structure of the molecule:
e 1,2-Dimercaptoethane[2][3][4][5][8][10][11][12]

o 1,2-Ethanethiol[2][3][4][8][12]
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Ethane-1,2-dithiol[1][2][3][7][10]

Ethylenedithiol[2][3][4][5][8][12]

1,2-Dithiol ethane[2][4][12]

1,2-Dithioethane[5][10]

1,2-Dithiolethane[3][5][8]

2-Mercaptoethanethiol[5]

s-Ethylene dimercaptan[2][3][4][5][8][12]

a-Ethylene dimercaptan[5]

Common and Trivial Names

These names are often used for convenience and have historical roots:
« Dithioglycol[1][2][31[41[5][8][11][12]

« Ethylene mercaptan[2][4][8][11][12]

« Ethylene dimercaptan[2][4][5][7][12]

« Dithioethyleneglycol[2][3][4][8][12]

« Ethylene dithioglycol[2][3][4][5][8][12]

» Ethylenedimercaptan[2][3][4][8][12]

EDT[10]

Other Identifiers

o Ethyl hydropersulfide[2][4][12]

» Ethylene glycol, dithio-[2][3][4][5][12]
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The variety of names for 1,2-ethanedithiol underscores the importance of using a standard
identifier, such as the CAS number, in all formal documentation and research publications to
prevent ambiguity.

Below is a table summarizing the primary identifiers and a selection of the most common
synonyms for 1,2-ethanedithiol.

Identifier Type Name/Value

IUPAC Name ethane-1,2-dithiol
CAS Number 540-63-6

Common Synonyms 1,2-Dimercaptoethane
Dithioglycol

Ethylene mercaptan

Ethylene dimercaptan

For professionals in drug development, precise identification of reagents is paramount. The use
of CAS numbers in experimental protocols and regulatory submissions is the most reliable
method to ensure clarity and reproducibility.

To illustrate the relationships between the different naming conventions, the following diagram
provides a conceptual overview.

Nomenclature Relationships for 1,2-Ethanedithiol

1,2-Ethanedithiol

~

Systematic/Semi-Systematic Names Common/Trivial Names

IUPAC Name CAS Number

(ethane-1,2-dithiol) (540-63-6)
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Caption: Conceptual overview of 1,2-ethanedithiol nomenclature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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